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Compound of Interest

Compound Name: 3-Ethyl-2,3-dimethylpentane

Cat. No.: B092108 Get Quote

Technical Dossier: 3-Ethyl-2,3-dimethylpentane
An Analysis of its Molecular Formula and Weight

This document provides a concise technical summary of the molecular properties of 3-Ethyl-
2,3-dimethylpentane, tailored for researchers, scientists, and professionals in drug

development and chemical sciences. The focus is on the fundamental chemical data derived

from its structure.

Molecular Composition and Weight
The molecular formula and weight of 3-Ethyl-2,3-dimethylpentane are foundational data

points for any chemical analysis, including reaction stoichiometry, analytical characterization,

and formulation. The name itself defines the molecular structure: a five-carbon (pentane) chain

with ethyl and methyl substituents.

Based on its structure, the compound consists of 9 carbon atoms and 20 hydrogen atoms,

conforming to the general formula for alkanes (CnH2n+2).[1][2][3][4] The molecular weight is

calculated from the sum of the atomic weights of its constituent atoms.[4]

The quantitative data for 3-Ethyl-2,3-dimethylpentane is summarized below.
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Parameter Value Source

Molecular Formula C9H20 [1][2][3][4]

Standard Atomic Weight of

Carbon (C)
~12.011 amu [5][6]

Standard Atomic Weight of

Hydrogen (H)
~1.008 amu [7][8][9]

Molecular Weight 128.25 g/mol [1][4][10]

Exact Mass 128.156500638 Da [1][4]

Note: Standard atomic weights are weighted averages of naturally occurring isotopes. For high-

precision work, such as mass spectrometry, the exact mass calculated from the most common

isotopes is used.

Structural Determination Logic
The IUPAC name "3-Ethyl-2,3-dimethylpentane" provides a systematic protocol for

determining its chemical structure and, consequently, its molecular formula. This logical

relationship is visualized in the diagram below. The process involves identifying the parent

alkane chain, then attaching the specified alkyl substituent groups to the correct carbon atoms.
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IUPAC Name Analysis

Structural Components

Molecular Formula Calculation

3-Ethyl-2,3-dimethylpentane

Parent Chain: Pentane
(5 Carbons)

deconstructs into

Substituent 1: 2,3-dimethyl
(2 Carbons)

deconstructs into

Substituent 2: 3-Ethyl
(2 Carbons)

deconstructs into

Total Carbons
5 + 2 + 2 = 9

sum carbons sum carbons sum carbons

Total Hydrogens
Alkane Rule: CnH2n+2

2*9 + 2 = 20

apply rule

Final Formula: C9H20

results in

Click to download full resolution via product page

Diagram 1: Logical workflow from IUPAC name to molecular formula.

Methodologies
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The determination of a compound's molecular formula and weight from its chemical name is a

theoretical process based on established IUPAC nomenclature and the principles of atomic

composition.

Methodology for Formula Determination:

Identify the Parent Chain: The suffix "-pentane" indicates a 5-carbon alkane backbone.

Identify and Place Substituents:

"dimethyl" indicates two methyl (-CH3) groups. The locants "2,3-" place them on the

second and third carbons of the chain.

"Ethyl" indicates one ethyl (-CH2CH3) group. The locant "3-" places it on the third carbon.

Sum Atoms: Tally all carbon and hydrogen atoms from the parent chain and all substituents

to arrive at the final molecular formula, C9H20.

Methodology for Molecular Weight Calculation:

Obtain Standard Atomic Weights: The standard atomic weights for carbon (approx. 12.011

amu) and hydrogen (approx. 1.008 amu) are sourced from the IUPAC Periodic Table.[11][12]

Calculate Total Weight: The molecular weight is the sum of the atomic weights of all atoms in

the molecule:

Weight = (9 × Atomic Weight of C) + (20 × Atomic Weight of H)

Weight ≈ (9 × 12.011) + (20 × 1.008) = 108.099 + 20.16 = 128.259 g/mol .

Note: Experimental verification of molecular weight is typically performed using mass

spectrometry, which measures the mass-to-charge ratio of the ionized molecule and its

fragments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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